Cas no 19427-32-8 (Gibberellin A24)

Gibberellin A24 structure

Product Name:Gibberellin A24

CAS No:19427-32-8

MF:C₂₀H₂₆O₅

MW:346.417446613312

CID:211765

PubChem ID:443454

Update Time:2024-10-31

Gibberellin A24 Chemical and Physical Properties

Names and Identifiers

- Gibbane-1,10-dicarboxylicacid, 4a-formyl-1-methyl-8-methylene-, (1a,4aa,4bb,10b)- (9CI)
- gibberellin A(24)
- (1alpha,4aalpha,4bbeta,10beta)-1-methyl-8-methylidenegibbane-1,4a,10-tricarboxylic acid
- (1alpha,4aalpha,4bbeta,10beta)-4a-formyl-1-methyl-8-methylidenegibbane-1,10-dicarboxylic acid
- Gibbane-1,10-dicarboxylic acid, 4a-formyl-1-methyl-8-methylene-, (1alpha,4aalpha,4bbeta,10beta)-
- gibberellin A24
- GA24
- 4aα-Formyl-1β-methyl-8-methylenegibbane-1α,10β-dicarboxylic acid
- (1R,4aR,4bR,7R,9aR,10S,10aS)-4a-formyl-1-methyl-8-methylenedodecahydro-1H-7,9a-methanobenzo[a]azulene-1,10-dicarboxylic acid
- gibberellin 24
- LMPR0104170018
- C11861
- Q27104245
- DTXSID90941155
- 4a-formyl-1beta-methyl-8-methylidene-4aalpha,4bbeta-gibbane-1alpha,10beta-dicarboxylic acid
- SCHEMBL20604588
- (1R,4aR,4bR,7R,9aR,10S,10aS)-4a-formyl-1-methyl-8-methylidene-1,2,3,4,4a,5,6,7,8,9,10a-dodecahydro-10H-benzo[a]azulene-1,10-dicarboxylic acid
- (1R,2S,3S,4R,8R,9R,12R)-8-formyl-4-methyl-13-methylidenetetracyclo[10.2.1.0(1,9).0(3,8)]pentadecane-2,4-dicarboxylic acid
- CHEBI:32906
- (1R,2S,3S,4R,8R,9R,12R)-8-formyl-4-methyl-13-methylidenetetracyclo[10.2.1.01,9.03,8]pentadecane-2,4-dicarboxylic acid
- 19427-32-8
- (1R,2S,3S,4R,8R,9R,12R)-8-formyl-4-methyl-13-methylidenetetracyclo(10.2.1.01,9.03,8)pentadecane-2,4-dicarboxylic acid
- (1R,4aR,4bR,7R,9aR,10S,10aS)-4a-formyl-1-methyl-8-methylidene-1,2,3,4,4a,5,6,7,8,9,10a-dodecahydro-10H-benzo(a)azulene-1,10-dicarboxylic acid
- (1R,2S,3S,4R,8R,9R,12R)-8-formyl-4-methyl-13-methylidenetetracyclo(10.2.1.0(1,9).0(3,8))pentadecane-2,4-dicarboxylic acid
- Gibberellin A24
- Inchi： 1S/C20H26O5/c1-11-8-20-9-12(11)4-5-13(20)19(10-21)7-3-6-18(2,17(24)25)15(19)14(20)16(22)23/h10,12-15H,1,3-9H2,2H3,(H,22,23)(H,24,25)/t12-,13+,14-,15-,18-,19-,20+/m1/s1
- InChI Key： QQRSSHFHXYSOMF-CXXOJBQZSA-N
- SMILES： OC([C@H]1[C@@H]2[C@@](C(=O)O)(C)CCC[C@@]2(C=O)[C@@H]2CC[C@H]3C(=C)C[C@]21C3)=O

Computed Properties

Exact Mass: 346.17802393g/mol
Monoisotopic Mass: 346.17802393g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 3
Complexity: 684
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 91.7
XLogP3: 2.3

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 512.9±50.0 °C at 760 mmHg
Flash Point: 278.1±26.6 °C
Vapor Pressure: 0.0±2.9 mmHg at 25°C

Gibberellin A24 Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Gibberellin A24 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
BAI LING WEI Technology Co., Ltd.	J60G377360-75mg		19427-32-8		75mg	￥180301	2025-07-04

Gibberellin A24 Related Literature

1. Two new gibberellins, A24 and A25, from Gibberella fujikuroi; their isolation, structure, and correlation with gibberellins A13 and A15

D. M. Harrison,J. MacMillan J. Chem. Soc. C 1971 631
2. New metabolites of Gibberella fujikuroi. Part XVII. The partial synthesis of gibberellin A15 norketone from 7-hydroxykaurenolide

B. E. Cross,I. L. Gatfield J. Chem. Soc. C 1971 1539
3. Fungal products. Part IX. Gibberellins A16, A36, A37, A41, and A42 from Gibberella fujikuroi

John R. Bearder,Jake MacMillan J. Chem. Soc. Perkin Trans. 1 1973 2824
4. Partial synthesis of 20-norgibberellin A12 and structural elucidation of a metabolite detected in oilseed rape, Brassica napus

Angi Chen,Jake MacMillan,Christine L. Willis J. Chem. Soc. Perkin Trans. 1 1991 3235